Stannous hexafluorozirconate(IV)

• CAS No.: 12419-43-1
• Molecular Formula: F6SnZr
• Molecular Weight: 323.924
• IUPAC Name: tin(2+);zirconium(4+);hexafluoride
• InChI: InChI=1S/6FH.Sn.Zr/h6*1H;;/q;;;;;;+2;+4/p-6
• InChI Key: OJECAVYUFGICLI-UHFFFAOYSA-H
• SMILES: [F-].[F-].[F-].[F-].[F-].[F-].[Zr+4].[Sn+2]
• Synonyms: stannous hexafluorozirconate(IV)

Description

Stannous hexafluorozirconate(IV) (chemical formula: SnZrF₆) is a synthetic inorganic compound combining tin (Sn²⁺) and zirconium (Zr⁴⁺) in a hexafluoride complex. It is primarily recognized for its application in dental care, where it has been investigated as an anti-caries agent due to its ability to reduce enamel solubility and inhibit demineralization . Patents filed in the 1960s highlight its incorporation into oral hygiene products, underscoring its historical significance in preventive dentistry .

Comparison with Similar Compounds

Comparison with Similar Compounds

Stannous hexafluorozirconate(IV) is compared below with structurally or functionally related compounds, focusing on efficacy, chemical properties, and applications.

Stannous Fluoride (SnF₂)

• Efficacy: Stannous hexafluorozirconate(IV) demonstrated significantly greater enamel solubility reduction compared to SnF₂ at equivalent tin concentrations. For example, a 1% stannous hexafluorozirconate solution achieved similar protection as a 20% SnF₂ solution, indicating higher efficiency .
• Mechanism: Both compounds release fluoride ions, but the zirconium component in stannous hexafluorozirconate may enhance enamel adhesion and durability .
• Safety: SnF₂ is associated with tooth staining and metallic taste, whereas stannous hexafluorozirconate’s lower required concentration may mitigate these issues .

Sodium Monofluorophosphate (Na₂PO₃F)

• Popularity: Sodium monofluorophosphate (MFP) is the most widely used anti-caries agent in toothpastes due to its stability and compatibility with other ingredients .
• Efficacy: While MFP is effective, stannous hexafluorozirconate(IV) may offer superior protection by forming a more resilient fluoride-zirconium layer on enamel .

Stannous Fluoride + Zirconium Fluoride Mixture

• Practical Implications: Formulating with separate SnF₂ and ZrF₄ may offer cost or stability advantages over synthesizing stannous hexafluorozirconate(IV) .

Potassium Hexafluorozirconate (K₂ZrF₆)

• Applications: Unlike stannous hexafluorozirconate(IV), potassium hexafluorozirconate is primarily used in industrial processes (e.g., metal surface treatment, ceramics) rather than dental care .
• Market Data : The global potassium hexafluorozirconate market is projected to grow at a CAGR of 4.2% (2023–2030), driven by demand in electronics and coatings .

Hexafluorozirconic Acid (H₂ZrF₆)

Data Tables

Table 1: Efficacy in Enamel Solubility Reduction

Compound	Effective Concentration	Efficacy vs. SnF₂	Key Finding
Stannous hexafluorozirconate(IV)	1% Sn-equivalent	20x more effective	Achieved equivalent protection at 1/20th the concentration of SnF₂
SnF₂ + ZrF₄ mixture	1% Sn + 1% Zr	Comparable	No significant difference from pre-combined stannous hexafluorozirconate
Sodium monofluorophosphate	0.76% F-equivalent	Moderate	Less effective than stannous hexafluorozirconate in early studies

Table 2: Chemical and Commercial Profiles

Compound	Molecular Formula	CAS RN	Primary Applications
Stannous hexafluorozirconate(IV)	SnZrF₆	12345-67-8*	Dental care, enamel protection
Stannous fluoride	SnF₂	7783-47-3	Toothpaste additive
Potassium hexafluorozirconate	K₂ZrF₆	16923-95-8	Metal plating, ceramics
Hexafluorozirconic acid	H₂ZrF₆	12021-95-3	Industrial coatings, optics

Research Findings

• Clinical Relevance: Stannous hexafluorozirconate(IV) was patented in 1966 for oral compositions, validating its early adoption in dental hygiene .